Cas no 18015-76-4 (BRILLIANT GREEN)

BRILLIANT GREEN Properties

Names and Identifiers

• BRILLIANT GREEN
• DIAMOND GREEN
• ANILINE GREEN
• BASIC GREEN I
• BASIC GREEN Y
• DIAMOND GREEN G
• EMERALD GREEN
• MALACHITE GREEN G
• SOLID GREEN
• SOLID GREEN JO
• CI NO 42040
• N-(4-((4-(Dimethylamino)phenyl)(phenyl)methylene)cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminium oxalate
• [4-[[4-(dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;oxalate
• NS00085497
• 18015-76-4
• 13425-25-7
• SCHEMBL1756300
• (4-(4-(diethylamino)-alpha-phenylbenzylidene)-2,5-cyclohexadien-1-ylidene)diethylammonium sulfate
• +Expand

• InChIKey： NNBFNNNWANBMTI-UHFFFAOYSA-M
• Inchi： InChI=1S/C27H33N2.H2O4S/c1-5-28(6-2)25-18-14-23(15-19-25)27(22-12-10-9-11-13-22)24-16-20-26(21-17-24)29(7-3)8-4;1-5(2,3)4/h9-21H,5-8H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• SMILES： OS([O-])(=O)=O.CCN(C1C=CC(C(=C2C=CC(=[N+](CC)CC)C=C2)C2C=CC=CC=2)=CC=1)CC |c:11,t:15|

Computed Properties

• Exact Mass: 482.22400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 746.38320609g/mol
• Heavy Atom Count: 56
• Complexity: 577
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• LogP: 6.03940
• PSA: 92.06000
• Melting Point: 210 °C (dec.)(lit.)
• PH: 0(yellow)-2.6(green)